Cas no 478077-74-6 (1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide)

• Product Name: 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide
• CAS No: 478077-74-6
• MDL: MFCD01871688
• CID: 4653576
• Update Time: 2025-07-12

1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide

• MDL： MFCD01871688

Additional information on 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide

Introduction to 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide (CAS No. 478077-74-6)

The compound 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide, identified by its CAS number 478077-74-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates several key functional groups, including a pyridine ring, an imidazole moiety, and a nitro-substituted phenyl group, which contribute to its diverse chemical properties and biological activities.

Recent research in the field of organic synthesis has highlighted the importance of multifunctional scaffolds in the development of novel therapeutic agents. The presence of the 6-Methyl-2-pyridinyl substituent in this compound not only enhances its solubility and metabolic stability but also imparts specific electronic and steric properties that can be exploited for targeted interactions with biological receptors. This feature makes it a valuable candidate for further investigation in the design of small-molecule drugs.

The N'-(Z)-(4-nitrophenyl)methylidene portion of the molecule introduces a reactive aldimine group, which can participate in various chemical transformations and biological interactions. This group is particularly interesting because it can undergo condensation reactions with nucleophiles, leading to the formation of new heterocyclic structures. Such transformations are crucial in the synthesis of complex molecules that mimic natural bioactive compounds or inhibit specific enzymatic pathways.

Moreover, the 1H-imidazole-4-carbohydrazide core of the compound is known for its versatility in medicinal chemistry. Imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The carbohydrazide functionality further extends the potential applications of this compound by enabling it to form covalent bonds with biological targets, thereby increasing drug efficacy and reducing off-target effects.

In recent years, there has been a growing interest in developing inhibitors targeting kinases and other enzymes involved in cancer progression. The structural features of 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide make it a promising candidate for such applications. Studies have demonstrated that nitroaromatic compounds can exhibit potent kinase inhibition by interfering with key signaling pathways. The 4-nitrophenyl group in this molecule could serve as a pharmacophore for binding to active sites of target enzymes, thereby modulating their activity.

Additionally, the compound's ability to undergo bioconjugation through its carbohydrazide moiety opens up possibilities for targeted drug delivery systems. By linking this compound to antibodies or nanoparticles, researchers can develop highly specific therapies that minimize systemic side effects. This approach is particularly relevant in oncology, where precision targeting is essential for effective treatment.

The synthesis of 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted pyridines and imidazole derivatives, followed by functional group transformations such as nitration and hydrazination. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. By employing techniques such as docking simulations and quantum mechanical calculations, researchers can predict binding affinities and identify key residues involved in drug-receptor interactions. These insights are crucial for designing analogs with enhanced potency and selectivity.

The pharmacokinetic properties of 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide are also under investigation to ensure its suitability for clinical applications. Factors such as bioavailability, metabolic stability, and excretion pathways must be carefully evaluated to determine optimal dosing regimens and minimize potential toxicity. Preclinical studies using cell-based assays and animal models have provided valuable data on these aspects.

In conclusion, 1-(6-Methyl-2-pyridinyl)-N'-(Z)-(4-nitrophenyl)methylidene-1H-imidazole-4-carbohydrazide (CAS No. 478077-74-6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.